Cas no 1142197-22-5 (2-bromo-5-cyclopentylpyridine)

2-Bromo-5-cyclopentylpyridine is a brominated pyridine derivative featuring a cyclopentyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom at the 2-position enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Negishi couplings for further functionalization. The cyclopentyl group contributes to steric and electronic modulation, influencing the compound's binding properties in medicinal chemistry. Its stable structure and well-defined reactivity make it valuable for constructing complex heterocyclic frameworks. Suitable for controlled reactions, it is commonly employed in the development of bioactive molecules and specialty chemicals.

2-bromo-5-cyclopentylpyridine structure

Product Name:2-bromo-5-cyclopentylpyridine

CAS No:1142197-22-5

MF:C₁₀H₁₂BrN

MW:226.112981796265

CID:2612539

PubChem ID:45788483

Update Time:2025-06-07

2-bromo-5-cyclopentylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-cyclopentylpyridine
- 1142197-22-5
- AKOS015945338
- 2-Bromo-5-(cyclopentyl)pyridine
- MB10301
- DB-423025
- Inchi： 1S/C10H12BrN/c11-10-6-5-9(7-12-10)8-3-1-2-4-8/h5-8H,1-4H2
- InChI Key： CHISVRWMEARCQU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)C1CCCC1

Computed Properties

Exact Mass: 225.01531Da
Monoisotopic Mass: 225.01531Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 12.9Å²

2-bromo-5-cyclopentylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA26066-250mg	2-Bromo-5-(cyclopentyl)pyridine	1142197-22-5	> 95%	250mg	$1590.00	2024-04-20
A2B Chem LLC	BA26066-1g	2-Bromo-5-(cyclopentyl)pyridine	1142197-22-5	> 95%	1g	$3090.00	2024-04-20
A2B Chem LLC	BA26066-5g	2-Bromo-5-(cyclopentyl)pyridine	1142197-22-5	> 95%	5g	$6757.00	2024-04-20
A2B Chem LLC	BA26066-25g	2-Bromo-5-(cyclopentyl)pyridine	1142197-22-5	> 95%	25g	$13424.00	2024-04-20